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Compound of Interest

Compound Name: Lrrk2-IN-14

Cat. No.: B15581637

Disclaimer: A specific Safety Data Sheet (SDS) for Lrrk2-IN-14 is not publicly available. The
following guidance is based on best practices for handling potent, biologically active
compounds and information available for similar LRRK2 kinase inhibitors. Researchers must
conduct a thorough risk assessment and consult their institution's safety office before handling
this compound.

Lrrk2-IN-14 is an orally active and potent inhibitor of the leucine-rich repeat kinase 2 (LRRK2).
As with any potent chemical compound, meticulous handling is necessary to ensure the safety
of laboratory personnel and the integrity of the research. This guide provides essential safety
and logistical information for researchers, scientists, and drug development professionals
working with Lrrk2-IN-14.

Chemical and Safety Data

While specific toxicological data for Lrrk2-IN-14 is not available, the following table summarizes
its known properties and general safety recommendations for similar compounds.
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Parameter

Value

Source/Recommendation

Chemical Identity

CAS Number 2942328-06-3
Molecular Formula C17H18F3N502
Molecular Weight 381.35 g/mol

Safety Data

GHS Hazard Classification

Not available; treat as

hazardous.

Based on the biological activity
of LRRK2 inhibitors, caution is

advised.

Exposure Limits (PEL, TLV)

Not established.

Minimize exposure through

engineering controls and PPE.

Acute Toxicity (LD50/LC50)

Not available.

Assume high potency and

toxicity.

Handling & Storage

Storage (Powder)

Store at -20°C forup to 3

years.

General recommendation for
similar compounds to ensure

stability.

Storage (in Solvent)

Store at -80°C for up to 1 year.

General recommendation for
similar compounds to ensure

stability.

Incompatibilities

Strong acids/alkalis, strong

oxidizing/reducing agents.

To avoid hazardous chemical

reactions.

Personal Protective Equipment (PPE) and
Engineering Controls

The primary defense against chemical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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